Methylaluminoxane
Methylaluminoxane
Methylaluminoxane, commonly called MAO, is an organoaluminium compound with the approximate formula (Al(CH3)O)n. Although it is usually encountered as a solution in (aromatic) solvents, commonly toluene but also xylene, cumene, or mesitylene, it can be isolated as a white pyrophoric solid. It is used to activate precatalysts for alkene polymerization. MAO is most well known for being a catalyst activator for olefin polymerizations by homogeneous catalysis. Methylaluminoxane serves multiple functions in the activation process.
Brand Name:
Vulcanchem
CAS No.:
120144-90-3
VCID:
VC20888912
InChI:
InChI=1S/CH3.Al.O/h1H3;;
SMILES:
C[Al]=O
Molecular Formula:
C3H9Al3O3X2
Molecular Weight:
58.015 g/mol
Methylaluminoxane
CAS No.: 120144-90-3
Cat. No.: VC20888912
Molecular Formula: C3H9Al3O3X2
Molecular Weight: 58.015 g/mol
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Specification
| Description | Methylaluminoxane, commonly called MAO, is an organoaluminium compound with the approximate formula (Al(CH3)O)n. Although it is usually encountered as a solution in (aromatic) solvents, commonly toluene but also xylene, cumene, or mesitylene, it can be isolated as a white pyrophoric solid. It is used to activate precatalysts for alkene polymerization. MAO is most well known for being a catalyst activator for olefin polymerizations by homogeneous catalysis. Methylaluminoxane serves multiple functions in the activation process. |
|---|---|
| CAS No. | 120144-90-3 |
| Molecular Formula | C3H9Al3O3X2 |
| Molecular Weight | 58.015 g/mol |
| IUPAC Name | methyl(oxo)alumane |
| Standard InChI | InChI=1S/CH3.Al.O/h1H3;; |
| Standard InChI Key | CPOFMOWDMVWCLF-UHFFFAOYSA-N |
| SMILES | C[Al]=O |
| Canonical SMILES | C[Al]=O |
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